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Compound of Interest

Compound Name: Paeoniflorin sulfite

Cat. No.: B10831677

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucoraphanin is a glucosinolate, a class of natural plant compounds rich in sulfur. It is
prominently found in cruciferous vegetables, with broccoli, particularly broccoli sprouts and
seeds, being one of the most concentrated sources. While chemically stable and relatively inert
itself, glucoraphanin serves as the precursor to the highly bioactive isothiocyanate,
sulforaphane. This conversion is catalyzed by the enzyme myrosinase, which is physically
separated from glucoraphanin in intact plant cells and is released upon tissue damage, such as
chewing. In the absence of plant myrosinase, the conversion can also be facilitated by the gut
microbiota. The significant interest in glucoraphanin within the scientific community stems from
the potent antioxidant and anti-inflammatory properties of its metabolite, sulforaphane. This
guide provides a comprehensive overview of the chemical properties, relevant biological
pathways, and experimental protocols associated with glucoraphanin.

Chemical and Physical Properties

Glucoraphanin is an off-white crystalline powder. It is soluble in organic solvents such as
methanol, ethanol, and DMSO, and slightly soluble in water. A summary of its key quantitative
properties is presented in the tables below.

Physicochemical Properties of Glucoraphanin

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b10831677?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula C12H23N0O10S3

Molecular Weight 437.51 g/mol

pKa (Strongest Acidic) -3.7

pKa (Strongest Basic) -0.44

logP -4.7

Polar Surface Area 183.18 Az

Hydrogen Bond Donors 5

Hydrogen Bond Acceptors 10

Rotatable Bond Count 10

Spectroscopic Data for Glucoraphanin

Technique Key Data Points Source

UV-Vis Spectroscopy (in water)  Amax: 225 nm

Mass Spectrometry (Negative

[M-H]~ at m/z 436
lon ESI)

Mass Spectrometry (MS/MS of  Fragment ions at m/z 372 and
[M-H]) 178

Biological Activity and Signaling Pathways

The primary biological significance of glucoraphanin lies in its role as a precursor to
sulforaphane. Sulforaphane is a potent activator of the Nuclear factor erythroid 2-related factor
2 (Nrf2) signaling pathway, a critical regulator of cellular antioxidant responses.

The Keapl-Nrf2 Signaling Pathway

Under basal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated
protein 1 (Keapl), which facilitates its ubiquitination and subsequent proteasomal degradation.
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Sulforaphane, being an electrophile, reacts with specific cysteine residues on Keap1, leading to
a conformational change in the Keapl protein. This modification disrupts the Keap1-Nrf2
interaction, allowing Nrf2 to translocate to the nucleus. In the nucleus, Nrf2 heterodimerizes
with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter
regions of numerous cytoprotective genes. This leads to the upregulation of Phase Il
detoxification enzymes and antioxidant proteins, such as heme oxygenase-1 (HO-1),
NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTs).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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